Cas no 99533-80-9 (K-252a)

K-252a structure

Product Name:K-252a

CAS No:99533-80-9

MF:C₂₇H₂₁N₃O₅

MW:467.472746610641

MDL:MFCD09878276

CID:805075

PubChem ID:329769247

Update Time:2025-04-19

K-252a Chemical and Physical Properties

Names and Identifiers

- 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylicacid, 2,3,9,10,11,12-hexahydro-10-hydroxy-9-methyl-1-oxo-, methyl ester,(9S,10R,12R)-
- 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylicaci...
- K 252A
- K-252a
- K252a (K-252a,SF 2370)
- SF2370
- Antibiotic K 252a
- Antibiotic SF 2370
- K 252
- methyl (5S,6R,8R)-6-hydroxy-5-methyl-13-oxo-5,6,7,8,14,15-hexahydro-13H-16-oxa-4b,8a,14-triaza-5,8-methanodibenzo[b,h]cycloocta[jkl]cyclopenta[e]-as-indacene-6-carboxylate
- 9,1-Epoxy-1H-diindolo(1,2,3-fg:3',2',1'-kl)pyrrolo(3,4-i)(1,6)benzodiazocine-10-carboxylic acid, 2,3,9,10,11,12-hexahydro-10-hydroxy-9-methyl-1-oxo-, methyl ester, (9-alpha,10-beta,12-alpha)-
- CHEBI:43616
- methyl (5S,6R,8R)-6-hydroxy-5-methyl-13-oxo-5,6,7,8,14,15-hexahydro-13H-5,8-epoxy-4b,8a,14-triazadibenzo[b,h]cycloocta[1,2,3,4-jkl]cyclopenta[e]-as-indacene-6-carboxylate
- CS-0014825
- CHEMBL281948
- (+)-SF 2370
- 3f69
- (+)-ANTIBIOTIC SF 2370
- (+)-K 252A
- HY-N6732
- K-252a, Nocardiopsis sp. - CAS 97161-97-2
- 9,12-EPOXY-1H-DIINDOLO(1,2,3-FG:3',2',1'-KL)PYRROLO(3,4-I)(1,6)BENZODIAZOCINE-10-CARBOXYLIC ACID, 2,3,9,10,11,12-HEXAHYDRO-10-HYDROXY-9-METHYL-1-OXO-, METHYL ESTER, (9S-(9.ALPHA.,10.BETA.,12.ALPHA.))-
- 99533-80-9
- ANTIBIOTIC K 252A, (+)-
- (+)-Antibiotic K 252a
- (9S,10R,12R)-2,3,9,10,11,12-Hexahydro-10-hydroxy-9-methyl-1-oxo-9,12-epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylic acid methyl ester
- NSC-800777
- K-252a, from Nocardiopsis sp., >=96.0% (HPLC)
- BDBM6760
- IV7H45AM5B
- C27H21N3O5
- DB02152
- (+)-K-252A
- K252a
- 1r0p
- SCHEMBL968886
- K-252a, from Nonomuraea longicatena, >=98% (HPLC)
- SF 2370
- 9,12-Epoxy-1H-diindolo(1,2,3-fg:3',2',1'-kl)pyrrolo(3,4-i)(1,6)benzodiazocine-10-carboxylic acid, 2,3,9,10,11,12-hexahydro-10-hydroxy-9-methyl-1-oxo-, methyl ester, (9alpha,10beta,12alpha)-
- methyl (15S,16R,18R)-16-hydroxy-15-methyl-3-oxo-28-oxa-4,14,19-triazaoctacyclo[12.11.2.115,18.02,6.07,27.08,13.019,26.020,25]octacosa-1,6,8,10,12,20,22,24,26-nonaene-16-carboxylate
- HB0351
- (+)-k252a
- PROTEIN KINASE INHIBITOR K252A
- UNII-IV7H45AM5B
- DTXSID40880065
- K-252a, from Nocardiopsis sp.
- NSC800777
- AKOS024456746
- NS00011816
- Q5931064
- InSolution K-252a, Nocardiopsis sp. - CAS 97161-97-2
- SF-2370
- ANTIBIOTIC SF 2370, (+)-
- (+)-Antibiotic K 252a, (+)-Antibiotic SF 2370, Protein kinase inhibitor K252a, SF 2370
- CHEMBL94678
- KOZFSFOOLUUIGY-SOLYNIJKSA-N
- DA-74699
- G13650
- MDL： MFCD09878276
- Inchi： 1S/C27H21N3O5/c1-26-27(33,25(32)34-2)11-18(35-26)29-16-9-5-3-7-13(16)20-21-15(12-28-24(21)31)19-14-8-4-6-10-17(14)30(26)23(19)22(20)29/h3-10,18,33H,11-12H2,1-2H3,(H,28,31)/t18-,26+,27+/m1/s1
- InChI Key： KOZFSFOOLUUIGY-SOLYNIJKSA-N
- SMILES： O1[C@@H]2C[C@](C(=O)OC)([C@@]1(C)N1C3C=CC=CC=3C3=C4CNC(C4=C4C5C=CC=CC=5N2C4=C13)=O)O

Computed Properties

Exact Mass: 467.14812078g/mol
Monoisotopic Mass: 467.14812078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 2
Complexity: 977
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 94.7Å²

Experimental Properties

Density: 1.68
Melting Point: 262-273℃ (decomposition) (methanol )
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
Solubility: DMF: 1 mg/mL

K-252a Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H360D-H371
Warning Statement： P201-P260-P308+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 61-20/21/22-68/20/21/22
Safety Instruction： 53-36/37-45
FLUKA BRAND F CODES：8-10
RTECS：NZ0550000
Hazardous Material Identification：
Storage Condition：−20°C

K-252a Pricemore >>

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